Valeranilide

• IUPAC Name: N-phenylpentanamide
• InChI: InChI=1S/C11H15NO/c1-2-3-9-11(13)12-10-7-5-4-6-8-10/h4-8H,2-3,9H2,1H3,(H,12,13)
• InChI Key: PGMBORLSOHYBFJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=CC=CC=C1
• Molecular Formula: C11H15NO
• DSSTOX Substance ID: DTXSID50145430
• Molecular Weight: 177.24 g/mol
• CAS No.: 10264-18-3

Description

It is a derivative of aniline and valeric acid, characterized by a phenyl group attached to a pentanamide chain

Scientific Research Applications

Valeranilide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: this compound derivatives are studied for their potential biological activities, such as antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore the potential therapeutic applications of this compound derivatives in treating various diseases.

Industry: This compound is used in the production of polymers and resins, where it acts as a building block for more complex materials

Safety and Hazards

The safety data sheet for a similar compound, Acetanilide, indicates that it is harmful if swallowed and harmful to aquatic life. While this does not directly apply to Valeranilide, it’s possible that this compound may have similar hazards due to its structural similarity to Acetanilide.

Preparation Methods

Valeranilide can be synthesized through several methods. One common synthetic route involves the reaction of aniline with valeric acid chloride in the presence of a base such as pyridine . The reaction proceeds via nucleophilic acyl substitution, resulting in the formation of this compound and hydrochloric acid as a byproduct. Industrial production methods often utilize similar reaction conditions but may employ different catalysts or solvents to optimize yield and purity .

Chemical Reactions Analysis

Valeranilide undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form corresponding amides and carboxylic acids. Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reduction of this compound can yield primary amines. This reaction typically uses reducing agents such as lithium aluminum hydride.

Substitution: this compound can participate in electrophilic aromatic substitution reactions, where the phenyl ring undergoes substitution with electrophiles like halogens or nitro groups. Common reagents include halogens (e.g., chlorine, bromine) and nitrating mixtures (e.g., nitric acid and sulfuric acid).

The major products formed from these reactions depend on the specific reagents and conditions used .

Mechanism of Action

The mechanism of action of valeranilide involves its interaction with specific molecular targets and pathways. For instance, in biological systems, this compound derivatives may inhibit certain enzymes or receptors, leading to therapeutic effects. The exact molecular targets and pathways depend on the specific derivative and its intended application .

Comparison with Similar Compounds

Valeranilide is similar to other anilide compounds, such as acetanilide and benzamide. it is unique due to its pentanamide chain, which imparts different chemical and physical properties. Similar compounds include:

Acetanilide: An anilide with an acetyl group instead of a pentanamide chain.

Benzamide: An anilide with a benzoyl group.

Butyranilide: An anilide with a butyramide chain.

These compounds share some chemical properties but differ in their reactivity and applications due to variations in their side chains .

Synthesis routes and methods I

Procedure details

To a solution of 2-n-propylaniline (8.91 g, 66 mmol) and Et3N (14 mL, 106 mmol) in CH2Cl2 (60 mL) was added acetic anhydride (10.9 mL, 99 mmol) dropwise. The resulting mixture was allowed to stir at room temp. overnight, then was treated with a 1N HCl solution (40 mL). The acidic mixture was extracted with CH2Cl2 (2×30 mL). The combined organic layers were sequentially washed with H2O (40 mL), a 1N NaOH solution (40 mL), H2O (40 mL) and a saturated NaCl solution (40 mL), dried (Na2SO4), and concentrated under reduced pressure. The resulting powder was purified by crystalization (EtOAc) to give 2-n-propylacetanilide as white needles (7.85 g, 67%). TLC (30% EtOAc/hex) Rf0.37.

Synthesis routes and methods II

Procedure details

Acetic anhydride (7.5 ml) was added to a toluene (100 ml) solution of 2-propylaniline, and the mixture was stirred at room temperature for 2 hours. Crystals thus precipitated were collected by filtration and washed with hexane. The filtrate was concentrated under reduced pressure. After hexane was added thereto, tritulation was conducted. The deposited crystals were collected by filtration and washed with hexane. By the above crystallization steps, 2-propylacetanilide (13.0 g; yield, 96%) was obtained as white crystals.

Synthesis routes and methods III

Procedure details

Acetyl chloride (5.6 ml) and triethylamine (12.5 ml) were added dropwise to a chloroform (50 ml) solution of 2-propylaniline (10.5 g) in this order under ice-cooling. The reaction solution was stirred at room temperature for 3 hours. The solution was concentrated under reduced pressure, and the thus-obtained solid was washed with water and collected by filtration. The resulting residue was recrystallized from ethanol-water to obtain 2-propylacetanilide (11.85 g; yield, 86%) as white crystals.

Customer Q & A

Q1: What is the role of N-Phenylpentanamide in the synthesis of Atorvastatin?

A1: N-Phenylpentanamide serves as a crucial building block in the synthesis of Atorvastatin, a widely prescribed medication for managing high cholesterol levels. [] Specifically, it participates in a Hantzsch-type three-component reaction with tert-butyl 2-[(4R,6R)-6-(2-aminoethyl)-2,2-dimethyl-1,3-dioxan-4-yl]acetate and 1-(4-fluorophenyl)-2-iodo-2-phenylethanone under high-speed vibration milling conditions. This reaction sequence, facilitated by ytterbium triflate and silver nitrate, followed by hydrolytic deprotection and lactonization, yields Atorvastatin lactone, a key precursor to Atorvastatin Calcium. []

Q2: Can you describe the structural characteristics of N-Phenylpentanamide and its spectroscopic data?

A2: N-Phenylpentanamide (C₁₁H₁₅NO) has a molecular weight of 177.24 g/mol. While detailed spectroscopic data is not provided in the provided research, its analog, rac-2-[2-(4-Fluorophenyl)-2-oxo-1-phenylethyl]-4-methyl-3-oxo-N-phenylpentanamide, has been characterized by IR, ¹H NMR, ¹³C NMR, and mass spectrometry. [] This information can be valuable for comparative analysis and understanding the structural properties of N-Phenylpentanamide.

Q3: Have any novel impurities been identified during the synthesis of 2-(2-(4-fluorophenyl)-2-oxo-1-phenylethyl)-4-methyl-3-oxo-N-phenylpentanamide, an Atorvastatin intermediate, potentially related to N-Phenylpentanamide?

A3: Yes, two novel impurities, 2-acetyl-4-(4-fluorophenyl)-4-oxo-N,3-diphenylbutanamide and 2-(2-(3-fluorophenyl)-2-oxo-1-phenylethyl)-4-methyl-3-oxo-N-phenylpentanamide, have been identified and isolated during the synthesis of 2-(2-(4-fluorophenyl)-2-oxo-1-phenylethyl)-4-methyl-3-oxo-N-phenylpentanamide. [] These impurities were characterized using IR, ¹H NMR, ¹³C NMR, and mass spectrometry. [] While these impurities are not directly derived from N-Phenylpentanamide, their identification highlights the importance of impurity profiling and control during the multistep synthesis of complex molecules like Atorvastatin.

Q4: Does N-Phenylpentanamide play a role in the synthesis of other pharmaceuticals besides Atorvastatin?

A4: While the provided research focuses on the role of N-Phenylpentanamide in Atorvastatin synthesis, its structural features suggest potential applications in synthesizing other pharmaceuticals. For instance, the asymmetric hydrogenation of 5-(4-fluorophenyl)-5-oxo-N-phenylpentanamide, a structurally similar compound, yields a key intermediate for Ezetimibe, another anti-hyperlipidemic drug. [] This example highlights the versatility of N-Phenylpentanamide and its analogs as building blocks in medicinal chemistry.

Q5: Are there any known crystallographic studies of compounds related to N-Phenylpentanamide that can offer insights into its structural features?

A5: Yes, the crystal structure of rac-2-[2-(4-Fluorophenyl)-2-oxo-1-phenylethyl]-4-methyl-3-oxo-N-phenylpentanamide, a close analog of N-Phenylpentanamide, reveals key structural features. [] The molecule exhibits intermolecular N—H⋯O hydrogen bonding, forming a chain-like structure. [] Additionally, C—H⋯O interactions contribute to the crystal packing. [] This information can be valuable for understanding the potential intermolecular interactions and solid-state behavior of N-Phenylpentanamide.